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BLI1-489 solubility issues

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bli-489

CAS No.: 623564-40-9

Cat. No.: S521542

BLI-489 Solubility Data

The table below summarizes the key quantitative data found in the search results.

Property Value / Condition Source | Context
Solubility in > 105 mg/mL (320.82 mM) Manufacturer's data
DMSO sheet [1]

Solution Light yellow to yellow solid [1] -

Appearance

Note on Solvent Hygroscopic DMSO has a significant impact on -
solubility; use newly opened DMSO [1]

Experimental Context and Protocol

While a direct protocol for handling BLI-489 solubility was not found, it is referenced in a scientific study
that provides context for its typical use. The information below can serve as a guide for designing your

experiments.
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Reference Experimental Context BLI-489 was evaluated as a benchmark inhibitor in a study screening
cyclic boronates against various -lactamases [2]. The assays measured the concentration needed to inhibit

enzyme activity by 50% (ICso) under different conditions.

e Enzymes Tested Against: Class D carbapenem-hydrolyzing OXA variants (OXA-23 and OXA-48)
[2].

e Measurement: ICso values were determined with varying pre-incubation times (0 to 360 minutes)
between the inhibitor and the enzyme [2].

¢ Significance: This context shows that BLI-489 is active in biochemical assays and its inhibitory effect
can be time-dependent, which is a crucial consideration for your own assay design.

Suggested Troubleshooting Workflow

Based on general laboratory practice for handling compounds with similar solubility profiles, you can

systematically address potential solubility issues by following the workflow below.
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(Start: Suspected Solubility Issua

l

1. Verify Solvent Quality
» Use fresh, dry, newly opened DMSO
* Ensure DMSQO is spectrophotometric grade

l

2. Confirm Stock Solution
* Prepare a fresh 10-100 mM stock in DMSO
 Vortex and sonicate to ensure full dissolution

l

3. Dilute into Assay Buffer
* Perform serial dilution from DMSO stock
* Keep final DMSO concentration low (typically <1-2%)

4. Check for Precipitation
* Visual inspection for cloudiness or particles
* Centrifuge if needed to remove insoluble material

Persistent Issue?

Success: Clear Solution * Contact manufacturer for batch-specific data
Proceed with experiment » Consult scientific literature for modified protocols

Click to download full resolution via product page

Recommendations for Further Action
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Given the limited public troubleshooting data, I suggest you:

¢ Contact the Manufacturer: Reach out to MedChemExpress (MCE) directly for the most accurate
and batch-specific Certificate of Analysis (CoA), which may contain detailed solubility profiles and
handling instructions.

e Consult the Literature: Search for recent scientific papers that use BLI-489 in their methodologies.
The experimental sections often contain valuable, practical details on how the compound was
successfully dissolved and used.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b521542#bli-489-solubility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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